Cas no 953014-03-4 (3-2-(4-acetylpiperazin-1-yl)-2-oxoethyl-7-methyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-5-one)

• Product Name: 3-2-(4-acetylpiperazin-1-yl)-2-oxoethyl-7-methyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-5-one
• CAS No: 953014-03-4
• MF: C₁₅H₂₀N₄O₃S
• MW: 336.409301757813
• CID: 6492494
• Update Time: 2025-07-08

3-2-(4-acetylpiperazin-1-yl)-2-oxoethyl-7-methyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

• 3-2-(4-acetylpiperazin-1-yl)-2-oxoethyl-7-methyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-5-one
• 5H-Thiazolo[3,2-a]pyrimidin-5-one, 3-[2-(4-acetyl-1-piperazinyl)-2-oxoethyl]-2,3-dihydro-7-methyl-

• Inchi： 1S/C15H20N4O3S/c1-10-7-14(22)19-12(9-23-15(19)16-10)8-13(21)18-5-3-17(4-6-18)11(2)20/h7,12H,3-6,8-9H2,1-2H3
• InChI Key： WUNZBUPRELPGEQ-UHFFFAOYSA-N
• SMILES： C12SCC(CC(N3CCN(C(C)=O)CC3)=O)N1C(=O)C=C(C)N=2

Additional information on 3-2-(4-acetylpiperazin-1-yl)-2-oxoethyl-7-methyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-5-one

Comprehensive Overview of 3-2-(4-acetylpiperazin-1-yl)-2-oxoethyl-7-methyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-5-one (CAS No. 953014-03-4)

The compound 3-2-(4-acetylpiperazin-1-yl)-2-oxoethyl-7-methyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-5-one (CAS No. 953014-03-4) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a thiazolo[3,2-a]pyrimidin-5-one core and an acetylpiperazine side chain, this compound exhibits potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a scaffold for designing novel bioactive molecules targeting various diseases.

In recent years, the demand for innovative small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. The 3-2-(4-acetylpiperazin-1-yl)-2-oxoethyl moiety in this compound is a key functional group that enhances its binding affinity to specific biological targets. This aligns with current trends in AI-driven drug discovery, where computational models are used to predict molecular interactions and optimize lead compounds. The integration of such compounds into high-throughput screening platforms underscores their relevance in modern pharmacological research.

Another area of interest is the compound's potential role in addressing neurodegenerative disorders and inflammatory diseases. The 7-methyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-5-one framework has been studied for its ability to modulate enzyme activity and receptor signaling pathways. This makes it a candidate for further exploration in central nervous system (CNS) drug development, a hot topic in both academic and industrial research circles. Additionally, its structural complexity offers opportunities for structure-activity relationship (SAR) studies, which are critical for optimizing therapeutic efficacy.

From a synthetic chemistry perspective, the preparation of CAS No. 953014-03-4 involves multi-step organic transformations, including condensation and cyclization reactions. The acetylpiperazine segment is particularly noteworthy for its role in improving the compound's solubility and pharmacokinetic properties. These attributes are essential for meeting the stringent requirements of drug-likeness and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles, which are frequently searched topics in pharmaceutical forums and databases.

The compound's potential extends beyond traditional small-molecule applications. With the rise of proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies, 3-2-(4-acetylpiperazin-1-yl)-2-oxoethyl-7-methyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-5-one could serve as a versatile building block for bifunctional molecules. This aligns with the growing interest in next-generation therapeutics that leverage cellular machinery to achieve selective protein degradation, a field that has seen exponential growth in recent years.

In conclusion, CAS No. 953014-03-4 represents a compelling example of how advanced heterocyclic chemistry can contribute to cutting-edge biomedical research. Its structural versatility, combined with its potential applications in drug discovery and targeted therapy, makes it a valuable subject for ongoing investigation. As the scientific community continues to explore its properties, this compound may well emerge as a cornerstone in the development of innovative treatments for a range of health conditions.